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Handling and safety precautions for tert-butyl 4-
(bromomethyl)piperidine-1-carboxylate
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Compound of Interest |

tert-Butyl 4-
Compound Name: (bromomethyl)piperidine-1-
carboxylate
cat. No.: B119426

Technical Support Center: tert-Butyl 4-
(bromomethyl)piperidine-1-carboxylate

This guide provides essential safety, handling, and troubleshooting information for researchers,
scientists, and drug development professionals working with tert-butyl 4-
(bromomethyl)piperidine-1-carboxylate (CAS No: 158407-04-6).

Summary of Chemical and Physical Properties

The following table summarizes key quantitative data for tert-butyl 4-
(bromomethyl)piperidine-1-carboxylate.
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Property Value Source
Molecular Formula C11H20BrNO:2 [1112]
Molecular Weight 278.19 g/mol [1][2]
Appearance White to light yellow powder or

crystal
Melting Point 46.0 to 50.0 °C
Boiling Point 318.3 °C at 760 mmHg [3]
Density ~1.271 g/cm3 [3]
Flash Point 146.3 °C [3]

Hazard Identification and Safety Information

This compound is hazardous and must be handled with appropriate precautions. The tables
below outline its GHS classifications.

Hazard Statements (H-Codes)

Code Statement

H302 Harmful if swallowed.[1][4][5]
H312 Harmful in contact with skin.[4]
H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1][4]
H332 Harmful if inhaled.[4]

Precautionary Statements (P-Codes)
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Code Statement
P261 Avoid breathing dust/fumes.[4][6]
264 Wash all exposed external body areas
thoroughly after handling.[1][4][6]
Do not eat, drink or smoke when using this
P270
product.[1][4][6]
P280 Wear protective gloves, protective clothing, eye
protection and face protection.[1][4][6]
IF SWALLOWED: Call a POISON
P301 + P312 ]
CENTER/doctor if you feel unwell.[5]
P302 + P352 IF ON SKIN: Wash with plenty of water.[4][6]
IF IN EYES: Rinse cautiously with water for
P305 + P351 + P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4]
Dispose of contents/container to an approved
P501

waste disposal plant.[5][6]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards | should be aware of when handling this compound? Al: The
primary hazards are that it is harmful if swallowed, harmful in contact with skin, and causes
serious eye irritation.[1][4] It may also cause skin and respiratory irritation.[1][4][6] Always
consult the Safety Data Sheet (SDS) before starting any work.

Q2: What specific Personal Protective Equipment (PPE) is required for handling? A2: You must
wear chemical-resistant gloves (e.g., nitrile), safety goggles with side-shields or a face shield,
and a lab coat.[4][6] All handling of the solid should be done in a well-ventilated area or a
chemical fume hood to avoid inhaling dust.[4][6]

Q3: How should this chemical be properly stored? A3: Store the container tightly closed in a
cool, dry, and dark place.[7][8] The compound is noted to be air-sensitive and should be stored
under an inert gas to prevent degradation.
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Q4: What is the immediate first aid response for accidental skin or eye contact? A4: For skin
contact, immediately wash the affected area with plenty of soap and water and seek medical
attention if irritation develops.[4][6] For eye contact, rinse cautiously and thoroughly with water
for several minutes, removing contact lenses if possible, and seek immediate medical attention.

[4]16]

Q5: How should I dispose of waste containing this compound? A5: All waste material and
empty containers should be disposed of through an approved waste disposal plant in
accordance with local, state, and federal regulations.[6] Do not dispose of it in standard
laboratory trash or down the drain.

Troubleshooting Guide
Problem: My reaction yield is lower than expected and | suspect reagent impurity.

o Possible Cause: The compound may have degraded due to improper storage. It is sensitive
to air and moisture.

e Solution: Use a freshly opened container or a sample that has been properly stored under an
inert atmosphere. Check the purity of the material before use if degradation is suspected.

Problem: The solid is a fine powder and is difficult to handle without creating airborne dust.

» Possible Cause: The physical form of the solid can lead to dust generation, increasing
inhalation risk.

e Solution: Handle the compound exclusively within a chemical fume hood.[4] Use tools and
techniques that minimize dust, such as using a micro-spatula and weighing the material on
an anti-static weigh boat. Avoid dry sweeping of any spills.[4]

Problem: | have a small spill on my lab bench.
» Possible Cause: Accidental spillage during transfer or weighing.

e Solution: Follow the detailed spill cleanup protocol below. Immediately cordon off the area
and ensure you are wearing appropriate PPE. Use a dry cleanup procedure; do not add
water.[4]
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Experimental Protocols

Protocol 1: Standard Procedure for Weighing and Handling

Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure a chemical fume
hood is operational and the workspace is clean.

PPE: Don appropriate PPE, including a lab coat, chemical-resistant gloves, and safety
goggles with side-shields.

Transfer: In the fume hood, carefully open the container. Use a clean spatula to transfer the
desired amount of the solid to a tared, anti-static weigh boat.

Weighing: Close the primary container immediately. Record the weight.

Reaction Addition: Carefully add the weighed compound to the reaction vessel within the
fume hood.

Cleanup: Clean the spatula and any contaminated surfaces. Dispose of the weigh boat and
any contaminated wipes in the designated hazardous waste container.

Post-Handling: Remove PPE and wash hands thoroughly with soap and water.[4]
Protocol 2: Small-Scale Spill Cleanup Procedure

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area if the spill is large or if dust is generated.

Don PPE: Wear a full set of PPE, including double gloves, safety goggles, a lab coat, and if
necessary, a dust respirator.[4]

Containment: Prevent the spill from spreading.

Cleanup: Do not use water. Use a dry cleanup method.[4] Gently cover the spill with an inert
absorbent material like sand or diatomite.[6] Carefully sweep or scoop the material into a
labeled hazardous waste container.[4] Avoid any actions that could generate dust.[4]
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» Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,
alcohol), followed by soap and water.[6] Place all cleaning materials into the hazardous

waste container.

» Disposal: Seal the waste container and dispose of it according to your institution's hazardous

waste procedures.[6]

Visual Safety Workflows

The following diagrams illustrate key safety and handling workflows.
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Routine Handling Workflow

1. Preparation
(Review SDS, Prepare Workspace)

l

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Work in Fume Hood

4. Weigh Compound
(Minimize Dust)

5. Perform Reaction

6. Clean Workspace
& Equipment

7. Dispose of Waste Properly

8. Doff PPE & Wash Hands
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Caption: A workflow for the routine handling of tert-butyl 4-(bromomethyl)piperidine-1-
carboxylate.
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Caption: A decision-making flowchart for responding to spills or personal exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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